Cas no 602297-82-5 (3-methyl-1-4-(methylamino)phenyl-4,5-dihydro-1H-pyrazol-5-one)

• Product Name: 3-methyl-1-4-(methylamino)phenyl-4,5-dihydro-1H-pyrazol-5-one
• CAS No: 602297-82-5
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD20228167
• CID: 4059531
• Update Time: 2026-04-15

3-methyl-1-4-(methylamino)phenyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-2-[4-(methylamino)phenyl]-
• 3-methyl-1-4-(methylamino)phenyl-4,5-dihydro-1H-pyrazol-5-one

• MDL： MFCD20228167

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-methyl-1-4-(methylamino)phenyl-4,5-dihydro-1H-pyrazol-5-one

Recent Advances in the Study of 3-methyl-1-4-(methylamino)phenyl-4,5-dihydro-1H-pyrazol-5-one (CAS: 602297-82-5)

The compound 3-methyl-1-4-(methylamino)phenyl-4,5-dihydro-1H-pyrazol-5-one (CAS: 602297-82-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrazolone derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural properties and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug development.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymatic pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 3-methyl-1-4-(methylamino)phenyl-4,5-dihydro-1H-pyrazol-5-one exhibits strong inhibitory effects on certain kinases involved in inflammatory responses. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in pro-inflammatory cytokines. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs.

Another notable advancement is the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable method for its production, as detailed in a recent Organic Process Research & Development article (2024). The new synthetic pathway reduces the number of steps and improves yield, making it more feasible for large-scale pharmaceutical manufacturing. This development is crucial for advancing the compound from the laboratory to clinical trials.

Furthermore, computational studies have provided insights into the molecular interactions of 3-methyl-1-4-(methylamino)phenyl-4,5-dihydro-1H-pyrazol-5-one with its biological targets. Molecular docking simulations and density functional theory (DFT) calculations have revealed key binding motifs and electronic properties that contribute to its activity. These findings are instrumental in designing derivatives with enhanced potency and selectivity.

In addition to its therapeutic potential, the compound has also been explored for its applications in chemical biology. A recent study in ACS Chemical Biology (2023) highlighted its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. This application opens new avenues for studying oxidative stress-related diseases and screening antioxidant compounds.

Despite these promising developments, challenges remain in the clinical translation of 3-methyl-1-4-(methylamino)phenyl-4,5-dihydro-1H-pyrazol-5-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations.

In conclusion, the recent research on 3-methyl-1-4-(methylamino)phenyl-4,5-dihydro-1H-pyrazol-5-one (CAS: 602297-82-5) underscores its multifaceted potential in drug discovery and chemical biology. The compound's unique properties and diverse applications make it a valuable candidate for further investigation. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be essential for realizing its full therapeutic potential.